![molecular formula C19H20ClN5O3S B2512776 N-(5-chloro-2-methoxyphenyl)-2-((5-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide CAS No. 1105229-45-5](/img/structure/B2512776.png)
N-(5-chloro-2-methoxyphenyl)-2-((5-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide
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Description
N-(5-chloro-2-methoxyphenyl)-2-((5-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H20ClN5O3S and its molecular weight is 433.91. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antifungal Activities
Synthesis and Antimicrobial Activity : Triazole derivatives, including compounds structurally related to N-(5-chloro-2-methoxyphenyl)-2-((5-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide, have been synthesized and evaluated for their antimicrobial activities. These compounds have shown potent effects against various Candida species and pathogenic bacteria (Altıntop et al., 2011).
Antifungal and Apoptotic Effects : Triazole-oxadiazole compounds, which are structurally related to the chemical , have shown potent antifungal and apoptotic effects against various Candida species. These compounds have been found non-toxic against healthy cells, making them potential candidates for antifungal treatments (Çavușoğlu et al., 2018).
Anticancer Properties
Cytotoxicity on Cancer Cell Lines : Research indicates that similar triazole compounds have been synthesized and screened for cytotoxicity on various human cancer cell lines. These studies have shown promising results in terms of the compounds' ability to inhibit cancer cell growth, highlighting their potential as anticancer agents (Vinayak et al., 2014).
Anticancer and Antimicrobial Activity : Novel analogs of triazoles have been synthesized and evaluated for their anticancer and antimicrobial activities. These compounds have exhibited inhibition activity against cancer cell lines and antimicrobial properties, demonstrating their potential in therapeutic applications (Kumar et al., 2019).
Enzyme Inhibitory Activities
- Lipase and α-Glucosidase Inhibition : Some novel heterocyclic compounds derived from triazoles have shown significant lipase and α-glucosidase inhibition activities. These findings suggest potential applications in treating conditions related to these enzymes, such as diabetes and obesity (Bekircan et al., 2015).
Properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-2-[[5-(1-ethyl-2-oxopyridin-3-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClN5O3S/c1-4-25-9-5-6-13(18(25)27)17-22-23-19(24(17)2)29-11-16(26)21-14-10-12(20)7-8-15(14)28-3/h5-10H,4,11H2,1-3H3,(H,21,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAOCKRIWNMAPQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CC=C(C1=O)C2=NN=C(N2C)SCC(=O)NC3=C(C=CC(=C3)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClN5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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